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Compound of Interest

Compound Name: 5-Ethoxy-2-nitrobenzonitrile
CAS No.: 1415819-87-2
Cat. No.: B1431996
Get Quote
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Part 1: Executive Summary & Chemical Profile

5-Ethoxy-2-nitrobenzonitrile is a functionalized aromatic intermediate critical in the synthesis
of pharmaceutical pharmacophores (e.g., kinase inhibitors, cilostazol analogs). Its purification
and reaction efficiency are governed by its solubility in organic solvents.

In the absence of a specific public dataset, this guide utilizes Structure-Property Relationships
(SPR) with validated analogs to predict solubility behavior. The presence of the ethoxy group
generally increases lipophilicity compared to the methoxy analog, while the nitro and cyano
groups impart significant polarity, suggesting high solubility in polar aprotic solvents and
moderate solubility in esters.

Chemical Identity
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Property Detail

Compound Name 5-Ethoxy-2-nitrobenzonitrile

CAS Number 1415819-87-2

Molecular Formula CoHsN20s3

Molecular Weight 192.17 g/mol

Key Functional Groups Ether (-OEt), Nitro (-NO2), Nitrile (-CN)

~110-125 °C (Based on 3-ethoxy-4-nitro isomer
[1])

Predicted MP

Part 2: Predictive Solubility Landscape

Based on thermodynamic data from the structural analog 3-Nitrobenzonitrile [2], we can
construct a predictive solubility hierarchy.[1] This serves as the baseline for solvent selection in

your experimental design.

Solvent Class Suitability (Predicted)
The solubility (

) of nitrobenzonitriles typically follows this order based on polarity and hydrogen-bonding
capability:
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Critical Insight: The isomer 3-Ethoxy-4-nitrobenzonitrile is successfully recrystallized from Ethyl

Acetate [1]. This is the recommended starting point for purification trials of the 5-ethoxy isomer.

Part 3: Experimental Protocol (Self-Validating
System)

To generate the specific data required for your drug master file (DMF) or process scale-up, you
must perform a Laser Monitoring Dynamic Method. This method is superior to gravimetric
analysis for detecting the precise point of dissolution without sampling errors.

Workflow Diagram (DOT)

The following diagram outlines the standard operating procedure (SOP) for generating the
solubility curve.
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Figure 1: Dynamic Laser Monitoring workflow for determining solid-liquid equilibrium (SLE).

Detailed Methodology

Preparation: Accurately weigh solute (

) and solvent (

) into a jacketed glass vessel (uncertainty

9).

Equilibration: set the thermostat to a starting temperature (e.g., 278.15 K). Stir continuously.

Laser Setup: Direct a laser beam (e.g., He-Ne, 632.8 nm) through the suspension. A
photodetector measures intensity.

Dynamic Heating: Slowly increase temperature (< 2 K/h near equilibrium).

Endpoint Detection: The temperature at which laser intensity reaches a maximum constant
value (indicating total dissolution) is recorded as

Validation: Repeat each concentration 3 times. The average

is used.
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Part 4: Thermodynamic Modeling

Once experimental data is gathered, it must be correlated to thermodynamic models to
calculate the Enthalpy (

) and Entropy (

) of dissolution. These parameters determine the energy cost of your purification process.

Recommended Model: Modified Apelblat Equation

For nitrobenzonitrile derivatives, the Modified Apelblat equation consistently provides the
lowest Relative Average Deviation (RAD) compared to van't Hoff or

models [2].
 : Mole fraction solubility.[1][2]
e : Absolute temperature (K).[1]

» : Empirical model parameters derived from regression.

Thermodynamic Calculation Logic

Use the van't Hoff analysis to determine if the process is enthalpy-driven or entropy-driven.

: Endothermic (Solubility increases with T). Expected for this compound.

o If

: Spontaneous dissolution.
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Figure 2: Decision matrix for crystallization strategy based on thermodynamic parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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